Cas no 3970-42-1 (1-(2-chloro-6-nitro-phenyl)-piperidine)

• Product Name: 1-(2-chloro-6-nitro-phenyl)-piperidine
• CAS No: 3970-42-1
• MF: C₁₁H₁₃ClN₂O₂
• MW: 240.686121702194
• CID: 3036437
• PubChem ID: 4778967
• Update Time: 2025-05-19

1-(2-chloro-6-nitro-phenyl)-piperidine Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloro-6-nitro-phenyl)-piperidine
• N-[2-Chlor-6-nitro-phenyl]-piperidin;
• IBRSUFPYKBRXMU-UHFFFAOYSA-N
• STL065760
• AKOS000499684
• CS-0213310
• 3970-42-1
• V10305
• SY224111
• SCHEMBL5098630
• MFCD06408854
• XH0800
• 1-(2-chloro-6-nitrophenyl)piperidine
• Piperidine, 1-(2-chloro-6-nitrophenyl)-

• Inchi： 1S/C11H13ClN2O2/c12-9-5-4-6-10(14(15)16)11(9)13-7-2-1-3-8-13/h4-6H,1-3,7-8H2
• InChI Key： IBRSUFPYKBRXMU-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1N1CCCCC1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 240.06700
• Monoisotopic Mass: 240.0665554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 49.1Ų

Experimental Properties

• PSA: 49.06000
• LogP: 3.82670

Additional information on 1-(2-chloro-6-nitro-phenyl)-piperidine

Professional Introduction to Compound with CAS No. 3970-42-1 and Product Name: 1-(2-chloro-6-nitro-phenyl)-piperidine

1-(2-chloro-6-nitro-phenyl)-piperidine, identified by its Chemical Abstracts Service (CAS) number 3970-42-1, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to the class of nitroaromatic piperidine derivatives, which have garnered considerable attention due to their diverse pharmacological properties and potential applications in drug development. The structural configuration of this molecule, featuring a chloro group at the 2-position and a nitro group at the 6-position of the phenyl ring, coupled with a piperidine moiety, contributes to its unique chemical behavior and biological activity.

The synthesis and characterization of 1-(2-chloro-6-nitro-phenyl)-piperidine involve meticulous chemical methodologies that ensure high purity and yield. The presence of both electron-withdrawing and electron-donating substituents in its structure allows for versatile interactions with biological targets, making it a valuable scaffold for designing novel therapeutic agents. In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various diseases, and compounds like 1-(2-chloro-6-nitro-phenyl)-piperidine have emerged as promising candidates.

One of the most compelling aspects of 1-(2-chloro-6-nitro-phenyl)-piperidine is its potential in modulating enzyme activity and receptor binding. The nitro group, in particular, is known for its ability to engage in hydrogen bonding and hydrophobic interactions, which are critical for the binding affinity of drug molecules. Furthermore, the chloro substituent can participate in dipole-dipole interactions, enhancing the compound's solubility and bioavailability. These features make it an attractive candidate for further exploration in medicinal chemistry.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties of 1-(2-chloro-6-nitro-phenyl)-piperidine with greater accuracy. Molecular docking studies have revealed that this compound can effectively bind to several biological targets, including kinases and transcription factors, which are implicated in various pathological conditions. For instance, studies suggest that derivatives of this compound may exhibit inhibitory effects on cyclin-dependent kinases (CDKs), which are overexpressed in certain types of cancer. This has prompted further investigation into its potential as an anticancer agent.

The role of 1-(2-chloro-6-nitro-phenyl)-piperidine in addressing neurological disorders has also been explored. Piperidine derivatives are known for their ability to cross the blood-brain barrier, making them suitable for treating central nervous system (CNS) disorders. Preliminary studies indicate that this compound may have neuroprotective properties, potentially making it useful in the management of neurodegenerative diseases such as Alzheimer's and Parkinson's. The nitro group's ability to generate reactive oxygen species under certain conditions could be leveraged to induce apoptosis in cancer cells or modulate inflammatory responses in neurological disorders.

In addition to its therapeutic potential, 1-(2-chloro-6-nitro-phenyl)-piperidine has shown promise in antimicrobial applications. The structural features of this compound allow it to interact with bacterial enzymes and cell wall components, disrupting essential biological processes. This has led to interest in developing novel antibiotics based on nitroaromatic piperidine scaffolds. Researchers are particularly interested in how modifications to the phenyl ring can enhance antimicrobial activity while minimizing toxicity to host cells.

The synthetic pathways for producing 1-(2-chloro-6-nitro-phenyl)-piperidine have been refined over time, leading to more efficient and sustainable methods. Green chemistry principles have been incorporated into these processes, reducing waste and minimizing environmental impact. For example, catalytic methods that employ transition metals have been developed to improve yield and selectivity during synthesis. These advancements not only make the production of this compound more cost-effective but also align with global efforts to promote sustainable chemistry.

As research continues to uncover new applications for 1-(2-chloro-6-nitro-phenyl)-piperidine, collaboration between academia and industry is becoming increasingly important. Companies specializing in pharmaceutical development are investing heavily in exploring new drug candidates based on this scaffold. The availability of high-quality synthetic materials and robust analytical techniques has facilitated rapid progress in this field. It is anticipated that within the next decade, several derivatives of this compound will enter clinical trials for various therapeutic indications.

The future direction of research on 1-(2-chloro-6-nitro-phenyl)-piperidine will likely focus on optimizing its pharmacological properties through structural modifications. Techniques such as combinatorial chemistry and high-throughput screening will be employed to identify analogs with enhanced potency and reduced side effects. Additionally, computational modeling will play a crucial role in predicting the behavior of new derivatives before they are synthesized experimentally.

In conclusion,1-(2-chloro-6-nitro-phenyl)-piperidine (CAS No. 3970-42-1) represents a fascinating compound with significant potential across multiple therapeutic areas. Its unique structural features enable diverse interactions with biological targets, making it a valuable scaffold for drug discovery. With ongoing advancements in synthetic chemistry and computational biology,this compound is poised to make substantial contributions to modern medicine.